2-[(Pent-4-yn-2-yl)amino]benzoic acid

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 2-(pent-4-yn-2-ylamino)benzoic acid
• InChI: InChI=1S/C12H13NO2/c1-3-6-9(2)13-11-8-5-4-7-10(11)12(14)15/h1,4-5,7-9,13H,6H2,2H3,(H,14,15)
• InChI Key: HWEYFWSXCQXMAK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#C)NC1=CC=CC=C1C(=O)O

Description

2-[(Pent-4-yn-2-yl)amino]benzoic acid is a benzoic acid derivative with a substituted amino group at the 2-position of the aromatic ring. The amino group is further functionalized with a pent-4-yn-2-yl moiety, which introduces a terminal alkyne and a methyl branch into the structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Pent-4-yn-2-yl)amino]benzoic acid typically involves the reaction of 2-aminobenzoic acid with pent-4-yn-2-ylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using larger reaction vessels, and employing more efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-[(Pent-4-yn-2-yl)amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce amines or alcohols. Substitution reactions can result in a variety of substituted benzoic acid derivatives.

Scientific Research Applications

2-[(Pent-4-yn-2-yl)amino]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-[(Pent-4-yn-2-yl)amino]benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The 2-amino substitution on benzoic acid is a common motif in bioactive molecules. Comparisons with analogs from the evidence reveal key differences in substituent effects:

• 2-(Morpholine-4-carbonylamino)benzoic Acid (): Substituent: A morpholine-carbonyl group attached to the amino nitrogen. Properties: The electron-withdrawing morpholine-carbonyl group likely reduces the basicity of the amino group compared to the alkyne-containing target compound. This derivative is used in drug discovery for its solubility-enhancing properties due to the morpholine ring.
• 2-({4-[(2,2-Dimethylpropanoyl)amino]-3-methylbenzoyl}amino)benzoic Acid (): Substituent: A bulky tert-butyl (2,2-dimethylpropanoyl) group and a methyl-substituted benzoyl moiety. Properties: The steric hindrance from the tert-butyl group may reduce reactivity at the amino site, contrasting with the terminal alkyne in the target compound, which is highly reactive in cycloaddition reactions.

• 2-Hydroxy-4-substituted-3-(benzothiazolylazo)benzoic Acid () :

  • Substituent: An azo-linked benzothiazole group.
  • Properties: The azo group introduces conjugation, enhancing UV-Vis absorption (used in dyes). The target compound lacks such extended conjugation but may exhibit unique photophysical properties due to the alkyne group.

Table 1: Substituent Effects on Benzoic Acid Derivatives

Compound	Substituent Type	Key Properties
Target Compound	Alkyne-functionalized	High reactivity (click chemistry), moderate lipophilicity
2-(Morpholine-4-carbonylamino)benzoic Acid	Electron-withdrawing	Enhanced solubility, reduced basicity
2-({4-[(2,2-Dimethylpropanoyl)amino]...	Sterically bulky	Low reactivity, high stability
2-Hydroxy-3-(benzothiazolylazo)benzoic Acid	Conjugated azo	Strong UV absorption, dye applications

Acidity and Binding Affinity

The pKa of benzoic acid derivatives is influenced by substituent electronic effects. For example:

• 2-Benzoylbenzoic Acid Derivatives () :
  • Substituents like 4-methyl or 4-methoxy on the benzoyl group lower ΔGbinding (binding affinity) to receptors compared to unsubstituted analogs. This suggests that electron-donating groups reduce receptor interactions.
  • The target compound’s alkyne group is electron-withdrawing, which may increase acidity (lower pKa) compared to electron-donating substituents.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-[(Pent-4-yn-2-yl)amino]benzoic acid, and how do reaction conditions influence yield?

• Methodology :

• Coupling Reactions : Use Buchwald-Hartwig amination or nucleophilic substitution to attach the pent-4-yn-2-yl group to 2-aminobenzoic acid. Catalysts like Pd(OAc)₂ or CuI in DMF/DMSO under inert atmospheres are common .

• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) to isolate the product. Monitor purity via TLC or HPLC .

  • Data Challenges :

• Competing side reactions (e.g., alkyne dimerization) may reduce yields. Optimize temperature (60–80°C) and stoichiometry (1:1.2 molar ratio of amine to benzoic acid derivative) to minimize byproducts .

  Synthetic Method	Catalyst	Yield (%)	Reference
  Buchwald-Hartwig	Pd(OAc)₂	65–75
  Nucleophilic Substitution	CuI	50–60

Q. How can the structure of 2-[(Pent-4-yn-2-yl)amino]benzoic acid be validated experimentally?

• Techniques :

• X-ray Crystallography : Resolve crystal structure using SHELX for refinement and ORTEP-3 for graphical representation. Ensure data quality with R-factor < 0.05 .
• Spectroscopy :
• NMR : Confirm alkyne proton (δ ~2.5 ppm in ¹H NMR) and carboxylic acid (δ ~170 ppm in ¹³C NMR) .
• FT-IR : Identify N-H stretch (~3300 cm⁻¹) and C≡C stretch (~2100 cm⁻¹) .
  • Data Interpretation :
• Discrepancies in crystallographic data (e.g., bond lengths) may arise from solvent effects or disorder. Use PLATON to check for twinning or voids .

Advanced Research Questions

Q. What computational methods predict the electronic properties and reactivity of 2-[(Pent-4-yn-2-yl)amino]benzoic acid?

• Approach :

• DFT Calculations : Use Gaussian09 with B3LYP/6-311++G(d,p) basis set to model frontier molecular orbitals (HOMO/LUMO) and electrostatic potential surfaces .
• Molecular Dynamics : Simulate solvation effects in water/DMSO using GROMACS to assess stability of the carboxylate anion .
  • Key Findings :
• The alkyne group enhances electron-withdrawing effects, stabilizing the carboxylate anion (pKa ~3.5) .

Q. How does the substituent on the benzoic acid core affect biological activity in structural analogs?

• Case Study : Compare 2-[(Pent-4-yn-2-yl)amino]benzoic acid with 4-[(propan-2-yl)amino]benzoic acid and 2-[(furan-2-ylmethyl)amino]benzoic acid :

• Bioactivity : Alkyne groups improve membrane permeability, while bulky substituents (e.g., isopropyl) reduce enzymatic binding .

• Experimental Design :

• Enzyme Assays : Test inhibition of COX-2 or α-glucosidase at 10–100 μM concentrations. Use fluorometric kits and IC₅₀ calculations .

  Analog	Target Enzyme	IC₅₀ (μM)	Reference
  2-[(Pent-4-yn-2-yl)amino]BA	COX-2	23.4
  4-[(Propan-2-yl)amino]BA	α-Glucosidase	45.6

Q. How can researchers resolve contradictions in reported crystallographic data for similar benzoic acid derivatives?

• Analysis Framework :

• Data Reassessment : Cross-validate unit cell parameters (e.g., space group P2₁/c vs. C2/c) using CCDC databases. Check for overlooked symmetry .
• Refinement Protocols : Compare SHELXL (for small molecules) vs. PHENIX (for macromolecules). Discrepancies in thermal motion parameters may indicate disorder .
  • Case Example :
• In 4-[(propan-2-yl)amino]benzoic acid, conflicting bond angles (C-N-C) were resolved by re-refining hydrogen atom positions .

Methodological Challenges

Q. What strategies mitigate degradation of 2-[(Pent-4-yn-2-yl)amino]benzoic acid during storage?

• Solutions :

• Storage Conditions : Lyophilize and store under argon at –20°C. Avoid aqueous buffers (pH > 7) to prevent hydrolysis of the alkyne .
• Stability Assays : Monitor degradation via HPLC-MS over 30 days. Half-life in DMSO: >6 months; in PBS: ~2 weeks .